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Compound of Interest

Compound Name: 4-bromo-N,2-dimethylaniline

cat. No.: B1289101

CAS Number: 586-77-6

Abstract: This technical guide provides a comprehensive overview of 4-bromo-N,N-
dimethylaniline, a significant intermediate in the synthesis of various organic compounds. It is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis. This document details the physicochemical properties, experimental
protocols for synthesis and purification, and key applications of this compound. All quantitative
data is presented in tabular format for ease of reference, and experimental workflows are
visualized using diagrams to facilitate understanding.

Introduction

4-Bromo-N,N-dimethylaniline (CAS 586-77-6) is an aromatic amine that serves as a versatile
building block in organic chemistry.[1] Its structure, which includes a bromine atom and a
dimethylamino group on a benzene ring, provides two reactive sites for various chemical
transformations.[1] The bromine atom is amenable to nucleophilic substitution and metal-
catalyzed cross-coupling reactions, while the electron-donating dimethylamino group activates
the aromatic ring.[2] This dual reactivity makes it a valuable precursor in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[3] Notably, it is a key intermediate in the synthesis
of the medication Mifepristone.[4][5]

Physicochemical Properties

The physical and chemical properties of 4-bromo-N,N-dimethylaniline are summarized in the
tables below. The compound is typically an off-white to beige crystalline solid.[1][6][7]
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Table 1: General and Physical Properties

Property Value Source(s)

Molecular Formula CsH10BrN [6]

Molecular Weight 200.08 g/mol [6]
Off-white to beige crystalline

Appearance _ [6171(8]
solid

Melting Point 52-54 °C [7109]

Boiling Point 264 °C [7119]

Flash Point 113 °C [718]
Soluble in methanol, partially

Solubility soluble in other organic [31[9]
solvents, insoluble in water.

Table 2: Chemical Identifiers

Identifier Value Source(s)

IUPAC Name 4-bromo-N,N-dimethylaniline [6]

CAS Number 586-77-6 [61[7]
1S/C8H10BrN/c1-10(2)8-5-3-

InChl [10]
7(9)4-6-8/h3-6H,1-2H3
XYZWMVYYUIMRIZ-

InChlKey [10]
UHFFFAOYSA-N

SMILES CN(C)clccee(Br)ccl [10]

Experimental Protocols

Detailed methodologies for the synthesis and purification of 4-bromo-N,N-dimethylaniline are

crucial for obtaining high-purity material for research and development.
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Synthesis Protocols

Several methods for the synthesis of 4-bromo-N,N-dimethylaniline have been reported. Below
are two common procedures.

Protocol 1: Bromination of N,N-dimethylaniline

This method involves the direct bromination of N,N-dimethylaniline using bromine in glacial
acetic acid.[11]

o Materials:
o N,N-dimethylaniline (10 g)

Glacial acetic acid

[¢]

[¢]

Bromine (6.6 Q)

Water

[e]

o

Alcohol (for recrystallization)

e Procedure:

[e]

Dissolve 10 g of N,N-dimethylaniline in glacial acetic acid.

o Gradually add a solution of 6.6 g of bromine dissolved in glacial acetic acid to the N,N-
dimethylaniline solution.

o Dilute the reaction mixture with water to precipitate the product.

o Filter the precipitate.

o Recrystallize the crude product from alcohol to yield pure 4-bromo-N,N-dimethylaniline.
The expected yield is almost theoretical (16-17 g).[11]

Protocol 2: N,N-dimethylation of 4-bromoaniline
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This procedure describes the methylation of 4-bromoaniline using paraformaldehyde and
sodium cyanoborohydride.[12]

o Materials:
o 4-bromoaniline (p-bromoaniline) (1.559 g)
o Paraformaldehyde (18.6 mmol)
o Glacial acetic acid (15 mL)
o Sodium cyanoborohydride (1.13 g, 17.98 mmol)
o 5M aqueous sodium hydroxide solution (60 mL)
o Ethyl acetate (for extraction)
o Water
o Saturated aqueous sodium chloride solution
o Anhydrous sodium sulfate

e Procedure:

[e]

Prepare a stirred slurry of 1.559 g of p-bromoaniline and 18.6 mmol of paraformaldehyde
in 15 mL of glacial acetic acid at 0 °C.

o To this slurry, add 1.13 g of sodium cyanoborohydride.

o Stir the resulting mixture at 0 °C for 25 minutes.

o Remove the ice bath and heat the mixture to 65 °C.

o Stir the mixture at 65 °C for 3 hours.

o Pour the hot reaction mixture over 60 mL of 5M aqueous sodium hydroxide solution.

o Dilute the mixture with 30 mL of ethyl acetate and separate the layers.
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[e]

Extract the aqueous layer twice with 20 mL of ethyl acetate.

o

Combine the organic layers and wash sequentially with water (2 x 20 mL) and saturated
aqueous sodium chloride solution (20 mL).

o

Dry the combined organic layers over anhydrous sodium sulfate.

[¢]

Filter the dried solution and concentrate to obtain the product.

Purification Protocol

Purification of 4-bromo-N,N-dimethylaniline is typically achieved through recrystallization or
distillation.[9][11]

e Recrystallization:

o The crude product can be recrystallized from alcohol to yield white plates of the pure
compound.[11]

o Distillation:

o For further purification, the compound can be refluxed with two equivalents of acetic
anhydride for 3 hours, followed by fractional distillation under reduced pressure.[9]

Visualized Experimental Workflows

The following diagrams illustrate the key experimental workflows described above.
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Caption: Synthesis of 4-bromo-N,N-dimethylaniline via Bromination.
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Caption: Synthesis via N,N-dimethylation of 4-bromoaniline.

Applications in Research and Drug Development

4-Bromo-N,N-dimethylaniline is a key intermediate in the synthesis of various organic
molecules with applications in pharmaceuticals and agrochemicals.[1]

o Pharmaceutical Synthesis: It is a crucial precursor for the synthesis of Mifepristone, a
medication used in reproductive health.[4][5] Its versatile reactivity makes it a valuable
building block for creating a wide range of specialty chemicals and active pharmaceutical
ingredients (APIs).[4][3]

e Agrochemicals: The compound is utilized in the development of novel agrochemicals to
enhance crop protection.[1]

+ Dye Manufacturing: It also finds applications in the synthesis of dyes.[1][3]

e Analytical Chemistry: 4-Bromo-N,N-dimethylaniline has been used as an internal standard in
the determination of iodine in various samples, including pharmaceuticals and food products.

[°]

Safety and Handling

4-Bromo-N,N-dimethylaniline is classified as harmful if swallowed, in contact with skin, or if
inhaled.[7] It also causes skin and serious eye irritation.[7]

Table 3: GHS Hazard Statements
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Hazard Code Description Source(s)
H302 Harmful if swallowed [6]
H312 Harmful in contact with skin [6]
H315 Causes skin irritation [6]
H319 Causes serious eye irritation [6]
H332 Harmful if inhaled [6]

o Handling: Use personal protective equipment, including gloves, safety goggles, and a dust
mask. Avoid contact with skin, eyes, and clothing.[13] Ensure adequate ventilation and avoid
dust formation.[8] Wash hands thoroughly after handling.[7]

» Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[3][8] It is
incompatible with strong oxidizing agents, acids, and metals.[9][14]

Conclusion

4-Bromo-N,N-dimethylaniline is a commercially important chemical intermediate with well-
defined properties and synthetic routes. Its utility in the pharmaceutical and agrochemical
industries underscores its significance in organic synthesis. Proper handling and storage are
essential due to its hazardous nature. This guide provides a foundational understanding for
researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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